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Compound Name: Flurothyl

Cat. No.: B1218728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flurothyl (bis(2,2,2-trifluoroethyl) ether) is a volatile liquid known for its potent convulsant

effects, acting as a stimulant on the central nervous system.[1] Unlike its structural relatives,

the halogenated ethers used in anesthesia, Flurothyl is a GABAA receptor antagonist.[1][2]

This unique property makes it a valuable tool in neuroscience research, particularly in the study

of epilepsy and seizures.[2][3][4][5] However, its inherent toxicity necessitates a thorough

understanding of its properties and strict adherence to safety protocols. This guide provides an

in-depth overview of Flurothyl's safety and handling precautions to ensure its responsible use

in a research environment.

Chemical and Physical Properties
A clear and stable liquid, Flurothyl has a mild, ether-like odor.[1] Its vapors are non-flammable.

[1] A summary of its key physical and chemical properties is provided below.
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Property Value Reference

Molecular Formula C4H4F6O [1][6][7]

Molecular Weight 182.06 g/mol [7][8]

Appearance Clear liquid [1]

Odor Mild ethereal [1]

Boiling Point 62-63 °C [8]

Density 1.404 g/mL at 25 °C [8]

Flash Point 1 °C (33.8 °F) - closed cup [8]

Refractive Index n20/D 1.300 [8]

Hazard Identification and Classification
Flurothyl is classified as a hazardous substance with multiple risk factors. The primary

hazards are associated with its flammability and its effects on biological systems upon

exposure.

Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source: Sigma-Aldrich Safety Data Sheet[8]

Toxicology and Exposure Limits
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Flurothyl is a potent convulsant and its inhalation can induce seizures in humans.[9] It is

crucial to minimize exposure through proper engineering controls and personal protective

equipment. While specific LD50 and LC50 values are not readily available in the provided

search results, the classification as a substance with significant health hazards underscores

the need for caution.

Mechanism of Action: Flurothyl acts as a noncompetitive antagonist of neuronal GABAA

receptors, which is in contrast to its anesthetic isomers that act as positive allosteric modulators

of these receptors.[1][2] This antagonism of the primary inhibitory neurotransmitter system in

the brain leads to neuronal hyperexcitability and seizures.

Safe Handling and Storage
Engineering Controls and Personal Protective
Equipment (PPE)
All work with Flurothyl must be conducted in a certified chemical fume hood to prevent

inhalation of its volatile vapors.[9] The following PPE is mandatory when handling Flurothyl:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Storage Requirements
Flurothyl is a flammable liquid and must be stored in a designated flammable liquids cabinet.

[8] Keep containers tightly closed in a dry, well-ventilated area, away from heat and ignition

sources.

Experimental Protocols for Seizure Induction in
Mice
Flurothyl is frequently used to induce seizures in rodent models for epilepsy research. The

following is a generalized protocol derived from published studies, emphasizing the safety and

handling aspects.
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Materials:

Flurothyl solution (e.g., 10% in 95% ethanol)[2][9]

Glass syringe and syringe pump[2][9]

Sealed inhalation chamber (e.g., 1.5 L Plexiglas chamber) placed within a chemical fume

hood[2][9]

Gauze pad[2][9]

Procedure:

Preparation: All procedures must be performed within a certified chemical fume hood.[9]

Prepare the desired concentration of Flurothyl solution.

Animal Placement: Place the mouse inside the inhalation chamber.

Administration: Infuse the Flurothyl solution onto a gauze pad suspended at the top of the

chamber at a controlled rate (e.g., 6 ml/h).[2][9] The volatile nature of Flurothyl will lead to

its rapid vaporization and inhalation by the animal.

Monitoring: Continuously monitor the animal for the onset of seizure activity, defined by the

loss of postural control.

Termination of Exposure: Once the desired seizure endpoint is reached, immediately turn off

the syringe pump and open the chamber to fresh air to allow for the rapid elimination of

Flurothyl from the animal's system.[2][9]

Decontamination: Leave any materials that have come into contact with liquid Flurothyl,
such as the gauze pad, in the chemical fume hood for at least 24 hours to ensure complete

evaporation.[9]

Emergency Procedures
First Aid Measures
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Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform

artificial respiration. Seek immediate medical attention.[10]

Skin Contact: Promptly wash the contaminated skin with soap and water.[10] Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[11][12][13] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[12]

Spill and Fire Procedures
Spill: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal.[14][15] Ensure the area is

well-ventilated. For larger spills, evacuate the area and contact emergency services.

Fire: Use a dry chemical, carbon dioxide, or foam fire extinguisher.[16] Do not use water, as

it may be ineffective and spread the flammable liquid.

Waste Disposal
Dispose of Flurothyl and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[17][18] Do not dispose of it down the drain or in the regular

trash.

Decomposition Products
While specific studies on the thermal decomposition products of Flurothyl were not found, it is

a halogenated ether. Similar compounds can decompose to form toxic and corrosive gases.

Therefore, it should be protected from high temperatures.
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Caption: Workflow for the safe handling of Flurothyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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